Cas no 1394374-12-9 (Methyl 4-methyl-3-(4-sulfamoylphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-methyl-3-(4-sulfamoylphenyl)thiophene-2-carboxylate
• CAS No: 1394374-12-9
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• CID: 2154276
• Update Time: 2023-08-05

Methyl 4-methyl-3-(4-sulfamoylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-3-(4-sulfamoylphenyl)thiophene-2-carboxylate
• CEKCRQBLBSQBQO-UHFFFAOYSA-N
• Methyl 4-methyl-3-(4-sulfamoylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C13H13NO4S2/c1-8-7-19-12(13(15)18-2)11(8)9-3-5-10(6-4-9)20(14,16)17/h3-7H,1-2H3,(H2,14,16,17)
• InChI Key： CEKCRQBLBSQBQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C(=O)OC)SC=C1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 452
• Topological Polar Surface Area: 123